Cas no 460046-46-2 (1-(4-methylcyclohexyl)piperazine)

• Product Name: 1-(4-methylcyclohexyl)piperazine
• CAS No: 460046-46-2
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 4651963
• Update Time: 2025-10-28

1-(4-methylcyclohexyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylcyclohexyl)piperazine

• Inchi： 1S/C11H22N2/c1-10-2-4-11(5-3-10)13-8-6-12-7-9-13/h10-12H,2-9H2,1H3
• InChI Key： JSPCWYQQBFGMBJ-UHFFFAOYSA-N
• SMILES： N1(C2CCC(C)CC2)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(4-methylcyclohexyl)piperazine

1-(4-Methylcyclohexyl)piperazine: A Comprehensive Overview

The compound with CAS No. 460046-46-2, commonly referred to as 1-(4-methylcyclohexyl)piperazine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

1-(4-Methylcyclohexyl)piperazine is an organic compound characterized by a piperazine ring fused with a cyclohexane ring substituted with a methyl group at the 4-position. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is a well-known structural motif in pharmaceuticals and agrochemicals. The integration of the cyclohexane ring introduces additional complexity and functionality to the molecule, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of 1-(4-methylcyclohexyl)piperazine in drug discovery. Researchers have explored its potential as a scaffold for developing new pharmaceutical agents targeting various diseases. For instance, modifications to the methyl group or the piperazine ring have shown promise in creating bioactive compounds with enhanced pharmacokinetic profiles. These findings underscore the compound's role as a valuable intermediate in medicinal chemistry.

In addition to its pharmaceutical applications, 1-(4-methylcyclohexyl)piperazine has also found use in materials science. Its rigid structure and nitrogen-containing rings make it an attractive candidate for synthesizing advanced materials such as polymers and coordination compounds. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymeric networks to enhance mechanical properties and thermal stability.

The synthesis of 1-(4-methylcyclohexyl)piperazine involves a series of well-established organic reactions. Typically, the process begins with the preparation of the cyclohexane derivative, followed by cyclization to form the piperazine ring. Optimization of reaction conditions has led to higher yields and improved purity, making this compound more accessible for large-scale applications.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of 1-(4-methylcyclohexyl)piperazine. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This information is crucial for industries aiming to adopt sustainable practices while utilizing this compound.

In conclusion, 1-(4-methylcyclohexyl)piperazine (CAS No. 460046-46-2) stands out as a multifaceted molecule with diverse applications across various scientific domains. Its structural versatility and recent research breakthroughs position it as a key player in future innovations. As scientists continue to explore its potential, this compound is poised to make significant contributions to both academic research and industrial applications.